Cas no 177407-13-5 (2-Benzothiazolemethanamine,6-chloro-a-methyl-, (R)- (9CI))

• Product Name: 2-Benzothiazolemethanamine,6-chloro-a-methyl-, (R)- (9CI)
• CAS No: 177407-13-5
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 112597
• PubChem ID: 45077212
• Update Time: 2025-04-18

2-Benzothiazolemethanamine,6-chloro-a-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanamine,6-chloro-a-methyl-, (R)- (9CI)
• (1R)-1-(6-Chloro-1,3-benzothiazol-2-yl)ethanamine
• (R)-1-(6-CHLOROBENZO[D]THIAZOL-2-YL)ETHANAMINE
• 2-Benzothiazolemethanamine,6-chloro-alpha-methyl-,(R)-(9CI)
• DTXSID60663271
• (1R)-1-(6-Chloro-1,3-benzothiazol-2-yl)ethan-1-amine
• 177407-13-5
• SCHEMBL5968513

• MDL： MFCD18834176
• Inchi： 1S/C9H9ClN2S/c1-5(11)9-12-7-3-2-6(10)4-8(7)13-9/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： OQLIFECCQLLEKE-RXMQYKEDSA-N
• SMILES： ClC1C=CC2=C(C=1)SC([C@@H](C)N)=N2

Computed Properties

• Exact Mass: 212.017
• Monoisotopic Mass: 212.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 2.3